2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-one

• IUPAC Name: 2-methyl-6,7-dihydro-5H-1,3-benzoxazol-4-one
• InChI: InChI=1S/C8H9NO2/c1-5-9-8-6(10)3-2-4-7(8)11-5/h2-4H2,1H3
• InChI Key: ICSYEDCLBPZTLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)CCCC2=O
• Molecular Formula: C8H9NO2
• DSSTOX Substance ID: DTXSID50571896
• Molecular Weight: 151.16 g/mol
• CAS No.: 201024-63-7

Description

2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-one (MTBO) is an organic compound that has been studied for its potential applications in a variety of scientific research fields. It is a cyclic organic compound that is structurally similar to the benzoxazole family, and is composed of a methyl group attached to a heterocyclic ring. MTBO has been studied for its potential applications in biochemistry, pharmacology, and other scientific research fields.

Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have developed novel derivatives by fusing the core structure with various compounds, leading to the creation of heterocyclic ring systems. These compounds exhibit significant antimicrobial and cytotoxic activities, as well as potent enzyme inhibition properties (Jayanna et al., 2013).

Efficient Synthesis and Antioxidant Properties

Innovative methods for synthesizing tetrahydroindazoles from similar core structures have been developed, showing improved yields and reduced reaction times. Certain derivatives display moderate antioxidant activity, highlighting their potential in this field (Polo et al., 2016).

Novel Synthesis Approaches

An effective one-pot method for synthesizing tetrahydro-4H-2,6-methano-1,3-benzoxazocine-4-thiones has been introduced, showcasing high yields and regioselective tandem reactions (Borisov et al., 2015).

Antioxidant Activity Study

The antioxidant effect of closely related compounds in the oxidation of organic substances has been explored, with a focus on the relationship between antioxidant activity and electronic structure (Khizhan et al., 2011).

Stereoselective Synthesis and Structure Analysis

Research into stereoselective synthesis methods for novel compounds related to the core structure has been conducted. The detailed structure of these compounds was determined using X-ray crystallography and NMR spectroscopy (Belokon et al., 1998).

Isomerization Reactions and Molecular Structure

Studies on the acid-catalyzed reaction of similar structures with benzoxazole components have led to the discovery of new compounds. These reactions showcase the versatility of the core structure in chemical synthesis (Tupaeva et al., 2013).

Crystallography and DFT Studies

Crystal structures of biologically active benzoxazole derivatives were determined, and their molecular geometries analyzed. These studies provide insights into the reactivity and stability of these compounds (Glamočlija et al., 2020).

Gas Phase Ion Chemistry

Research into the mass spectrometric differentiation of isomeric ion structures of benzoxazole derivatives has been conducted. This highlights the potential of these compounds in advanced analytical chemistry applications (Giorgi et al., 2004).

Antimicrobial Activity

The synthesis and evaluation of novel benzoxazole derivatives have shown promising results in antimicrobial activity. This underlines the potential of these compounds in developing new antimicrobial agents (Balaswamy et al., 2012).

Bio-imaging Applications

Studies have shown that benzoxazole-based compounds can be used in bio-imaging, demonstrating excellent penetrability in living cells and potential for use in biological and medical imaging (Liu et al., 2017).

Safety and Hazards

The safety information for “2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-one” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.